Cas no 649757-54-0 (3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid
• CAS No: 649757-54-0
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• CID: 409992
• PubChem ID: 71377615
• Update Time: 2025-04-19

3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dimethoxyphenyl)-
• 3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid
• DTXSID40800248
• AKOS017549440
• 649757-54-0
• EN300-143876

• Inchi： 1S/C13H13NO4S/c1-17-9-4-3-7(5-10(9)18-2)11-6-8(14)12(19-11)13(15)16/h3-6H,14H2,1-2H3,(H,15,16)
• InChI Key： DRQYEJNBRKOGNQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=CC(=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 279.05659
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 81.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes